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Compound Name: Thymidylyl-(3'->5")-thymidine

Cat. No.: B1408582

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization
of Thymidylyl-(3'->5')-thymidine, a fundamental dinucleotide also known as TpT. This
document details the prevalent solid-phase synthesis methodology and the analytical
techniques employed to verify the structure, purity, and integrity of the synthesized molecule.

Introduction

Thymidylyl-(3'->5")-thymidine (TpT) is a deoxyribonucleic acid (DNA) dinucleotide, consisting
of two thymidine nucleosides linked by a phosphodiester bond between the 3' hydroxyl group of
the first nucleoside and the 5' hydroxyl group of the second. As a basic building block of DNA,
TpT is crucial in various research applications, including the study of DNA structure and
function, DNA-protein interactions, and as a starting material for the synthesis of longer
oligonucleotides for therapeutic and diagnostic purposes. The reliable synthesis and thorough
characterization of TpT are paramount to ensure the accuracy and reproducibility of these
applications.

Synthesis of Thymidylyl-(3'->5')-thymidine

The most common and efficient method for the synthesis of TpT and other oligonucleotides is
the solid-phase phosphoramidite method.[1][2] This technique involves the sequential addition
of protected nucleoside phosphoramidites to a growing chain that is covalently attached to an
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insoluble solid support, typically controlled pore glass (CPG).[3][4] The synthesis cycle consists

of four main steps: detritylation, coupling, capping, and oxidation.

Solid-Phase Synthesis Workflow

The synthesis proceeds in the 3' to 5' direction. The first nucleoside (the 3'-terminal thymidine)
is attached to the solid support. The synthesis cycle then begins for the addition of the second

thymidine.
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1. Start with Thymidine
on Solid Support (CPG)

2. Detritylation:
Removal of DMT protecting group
(Trichloroacetic Acid)

4. Capping:
Acetylation of unreacted 5'-OH groups
(Acetic Anhydride)

5. Oxidation:

Conversion of phosphite triester
to phosphate triester (lodine)

6. Cleavage and Deprotection:
Release from solid support and
removal of protecting groups
(Ammonium Hydroxide)

Final Product:
Thymidylyl-(3'->5")-thymidine (TpT)
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Purified TpT Sample
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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